Cas no 112561-62-3 (2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester)

2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester structure
112561-62-3 structure
Product Name:2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester
CAS No:112561-62-3
MF:C11H10N2O2
MW:202.209302425385
CID:179213
PubChem ID:11127328
Update Time:2025-04-19

2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthyridine-4-carboxylicacid, 1-methyl-, methyl ester
    • methyl 1-methyl-2,7-naphthyridine-4-carboxylate
    • Neozeylanicine
    • 1-Methyl-2,7-naphthyridine-4-carboxylic acid methyl ester
    • 4-carbomethoxy-1-methyl-2,7-naphthyridine
    • FT-0729450
    • DTXSID50456179
    • 112561-62-3
    • Inchi: 1S/C11H10N2O2/c1-7-9-5-12-4-3-8(9)10(6-13-7)11(14)15-2/h3-6H,1-2H3
    • InChI Key: OXKONCZMYKKHOO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=C(C)C2C=NC=CC=21)=O

Computed Properties

  • Exact Mass: 202.07400
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08000
  • LogP: 1.72480
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